Cas no 7231-20-1 (5-phenyl-1H-pyrazol-2-ium)

5-phenyl-1H-pyrazol-2-ium structure
5-phenyl-1H-pyrazol-2-ium structure
Product Name:5-phenyl-1H-pyrazol-2-ium
CAS No:7231-20-1
MF:C9H9N2
MW:145.181161642075
CID:1754960
PubChem ID:5247653
Update Time:2025-04-21

5-phenyl-1H-pyrazol-2-ium Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-1H-pyrazol-2-ium
    • 1H-pyrazole, 5-phenyl-, conjugate monoacid
    • 5-Phenyl-1H-pyrazol-1-ium
    • DTXSID40413059
    • 7231-20-1
    • Inchi: 1S/C9H8N2/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7H,(H,10,11)/p+1
    • InChI Key: OEDUIFSDODUDRK-UHFFFAOYSA-O
    • SMILES: N1C(=CC=[NH+]1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 145.07667
  • Monoisotopic Mass: 145.076573296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.9Ų

Experimental Properties

  • PSA: 29.93
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